Cas no 70210-24-1 (2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-,sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-,sodium salt (1:2)
• CAS No: 70210-24-1
• MF: C₂₈H₁₆N₈Na₂O₁₃S₂
• MW: 782.581984519959
• CID: 573308
• PubChem ID: 166124
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-,sodium salt (1:2)
• 2,7-Naphthalenedisulfonicacid,5-[2-[2,4-dihydroxy-5-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-4-hydroxy-3-[2-(4-nitrophenyl
• disodium 5-[[2,4-dihydroxy-5-[(4-nitrophenyl)azo]phenyl]azo]-4-hydroxy-3-[(4-nitrophenyl)azo]naphthalene-2,7-disulphonate
• 2,7-Naphthalenedisulfonic acid, 5-((2,4-dihydroxy-5-((4-nitrophenyl)azo)phenyl)azo)-4-hydroxy-3-((4-nitrophenyl)azo)-, disodium salt
• 2,7-Naphthalenedisulfonic acid, 5-(2-(2,4-dihydroxy-5-(2-(4-nitrophenyl)diazenyl)phenyl)diazenyl)-4-hydroxy-3-(2-(4-nitrophenyl)diazenyl)-, sodium salt (1:2)
• Disodium 5-((2,4-dihydroxy-5-((4-nitrophenyl)azo)phenyl)azo)-4-hydroxy-3-((4-nitrophenyl)azo)naphthalene-2,7-disulphonate

• Inchi： 1S/C28H18N8O13S2.2Na/c37-23-13-24(38)21(12-20(23)31-29-15-1-5-17(6-2-15)35(40)41)32-33-22-11-19(50(44,45)46)9-14-10-25(51(47,48)49)27(28(39)26(14)22)34-30-16-3-7-18(8-4-16)36(42)43;;/h1-13,37-39H,(H,44,45,46)(H,47,48,49);;/q;2*+1/p-2/b31-29+,33-32+,34-30+;;
• InChI Key： LVGAADSJOUNIDE-KUSOWDAWSA-L
• SMILES： S(C1=C(C(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=C(C(=CC=1O)O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 782.00758
• Monoisotopic Mass: 782.00736351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 53
• Rotatable Bond Count: 10
• Complexity: 1520
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 358Ų

Experimental Properties

• PSA: 335.53